4-Ethynylheptan-4-ol

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 4-ethynylheptan-4-ol
• InChI: InChI=1S/C9H16O/c1-4-7-9(10,6-3)8-5-2/h3,10H,4-5,7-8H2,1-2H3
• InChI Key: ZNQZLTRQTHLERB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)(C#C)O

Description

4-Ethynylheptan-4-ol is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the acetylene solution in ammonia were added 23 g of finely divided sodium. The bubbling of acetylene was maintained for 1 hour after the introduction of the sodium. After that, 114 g (1 mol) of di-n-propyl ketone were added and the acetylene flow was maintained for 1 hour after which 500 ml of ether were added and the mixture was allowed to stand for 12 hours at room-temperature. It was then hydrolysed by adding damp ether followed by crushed ice. After acidification with 10% sulphuric acid, the ethereal phase was separated out, dried over magnesium sulphate and concentrated under reduced pressure.